Cas no 1784525-42-3 (4-3-(trifluoromethyl)phenylpiperidin-3-one)

• Product Name: 4-3-(trifluoromethyl)phenylpiperidin-3-one
• CAS No: 1784525-42-3
• MF: C₁₂H₁₂F₃NO
• MW: 243.22499370575
• CID: 5638499
• PubChem ID: 105504124
• Update Time: 2025-05-22

4-3-(trifluoromethyl)phenylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1784525-42-3
• EN300-28277541
• 4-[3-(trifluoromethyl)phenyl]piperidin-3-one
• 4-3-(trifluoromethyl)phenylpiperidin-3-one

• Inchi： 1S/C12H12F3NO/c13-12(14,15)9-3-1-2-8(6-9)10-4-5-16-7-11(10)17/h1-3,6,10,16H,4-5,7H2
• InChI Key： YXGHWXKBACELHO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(CNCC1)=O)(F)F

Computed Properties

• Exact Mass: 243.08709849g/mol
• Monoisotopic Mass: 243.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-3-(trifluoromethyl)phenylpiperidin-3-one

4-(3-(Trifluoromethyl)Phenyl)Piperidin-3-One: A Comprehensive Overview

CAS No. 1784525-42-3, commonly referred to as 4-(3-(Trifluoromethyl)Phenyl)Piperidin-3-One, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinones, which are six-membered ring structures containing a ketone group. The presence of the trifluoromethyl phenyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 4-(3-(Trifluoromethyl)Phenyl)Piperidin-3-One in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Its structure allows for interactions with key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are critical in numerous pathological processes including cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the trifluoromethyl phenyl derivative. This is followed by a nucleophilic substitution or coupling reaction to introduce the piperidinone ring. Researchers have optimized these steps to achieve high yields and purity, ensuring its suitability for both academic and industrial applications.

In terms of pharmacokinetics, 4-(3-(Trifluoromethyl)Phenyl)Piperidin-3-One exhibits favorable absorption and distribution properties in preclinical models. Studies have shown that it has moderate solubility in aqueous solutions, which is enhanced by the presence of the trifluoromethyl group. This characteristic is advantageous for its potential use as an orally administered drug.

The toxicity profile of this compound has been extensively evaluated in vitro and in vivo models. Acute toxicity studies indicate that it has a relatively low toxicity profile, with no significant adverse effects observed at therapeutic concentrations. However, long-term toxicity studies are currently underway to assess its safety for chronic use.

From a structural standpoint, the trifluoromethyl phenyl group plays a crucial role in modulating the electronic properties of the molecule. This group introduces electron-withdrawing effects, which enhance the electrophilicity of the piperidinone ring. Such characteristics make it an attractive candidate for further functionalization and derivatization to explore its full potential as a lead compound in drug discovery.

In conclusion, CAS No. 1784525-42-3, or 4-(3-(Trifluoromethyl)Phenyl)Piperidin-3-One, represents a promising molecule with diverse applications in organic synthesis and pharmacology. Its unique structure and favorable pharmacokinetic properties position it as a valuable tool for researchers seeking innovative solutions in drug development.